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CAS No.: 41223-14-7
Cat. No.: B121979
Get Quote
. J

This guide provides a comprehensive technical overview of 2-Methylcyclopentan-1-amine, a
cyclic amine of significant interest in synthetic chemistry and drug discovery. We will delve into
its chemical identity, stereochemical complexity, synthesis, and handling, providing the
foundational knowledge required for its effective application in a research and development
setting.

Chemical Identity and Nomenclature

2-Methylcyclopentan-1-amine is an organic compound featuring a five-membered
cyclopentane ring substituted with a methyl group and an amine group on adjacent carbons. Its
chemical formula is CeH13N.[1][2] The general Chemical Abstracts Service (CAS) number for
the mixture of its isomers is 41223-14-7.[1][2]

IUPAC Nomenclature and Stereoisomerism

The systematic IUPAC name for this compound is 2-methylcyclopentan-1-amine.[2] The
numbering of the cyclopentane ring begins at the carbon atom bonded to the primary functional
group, the amine (-NHz), and proceeds in the direction that assigns the lowest possible number
to the next substituent, the methyl group (-CHs).[3][4]
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The molecule possesses two chiral centers at positions C1 (bearing the amine group) and C2
(bearing the methyl group). This gives rise to four distinct stereocisomers, which can be grouped
into two pairs of enantiomers. These pairs are diastereomers of each other.

e cis isomers: The amine and methyl groups are on the same face of the ring. This pair
consists of the (1R, 2S) and (1S, 2R) enantiomers.

e trans isomers: The amine and methyl groups are on opposite faces of the ring. This pair
consists of the (1R, 2R) and (1S, 2S) enantiomers.[2][5]

Due to this stereochemical diversity, it is critical for researchers to specify the exact isomer
being used, as biological activity and chemical reactivity can vary significantly between them.
Specific stereocisomers have their own uniqgue CAS numbers, such as 767246-89-9 for
(1S,2S)-2-Methylcyclopentan-1-amine.[6][7]
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Caption: Stereochemical relationships of 2-Methylcyclopentan-1-amine isomers.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in experimental design, from solvent selection to purification and formulation.
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Property Value Source
Molecular Formula CeHisN [1112]
Molecular Weight 99.17 g/mol [2][8]
Density 0.9+0.1g/cm3 [1]
Boiling Point 121.7 + 8.0 °C at 760 mmHg [1]
Flash Point 9.9+9.7°C [1]
Topological Polar Surface Area 26 A2 [2]
LogP 1.32 [1]

Synthesis and Reactivity

The most direct and common synthetic route to 2-methylcyclopentan-1-amine is the reductive

amination of 2-methylcyclopentanone. This method is favored due to the commercial

availability of the ketone precursor and the high efficiency of the transformation.

General Reaction Scheme: Reductive Amination

The process involves two key steps:

» Imine Formation: 2-Methylcyclopentanone reacts with an amine source, typically ammonia or

an ammonium salt like ammonium acetate, under conditions that facilitate the removal of

water. This forms a transient imine or enamine intermediate.

e Reduction: The intermediate is then reduced in situ to the desired primary amine. Common

reducing agents for this step include sodium cyanoborohydride (NaBH3CN), sodium

triacetoxyborohydride (NaBH(OAC)s), or catalytic hydrogenation (Hz/Pd, Pt, or Ni).

The choice of reducing agent is critical. Sodium cyanoborohydride is particularly effective

because it is mild enough to not reduce the starting ketone but is reactive enough to reduce the

protonated imine intermediate, allowing the reaction to be performed in a single pot.
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Caption: Workflow for the synthesis via reductive amination.

Exemplary Laboratory Protocol

This protocol is a representative example and should be adapted and optimized based on
available laboratory equipment and safety protocols.

e Setup: To a round-bottom flask equipped with a magnetic stirrer, add 2-
methylcyclopentanone (1.0 eq) and methanol as the solvent.

e Imine Formation: Add ammonium acetate (7-10 eq) to the solution. Stir the mixture at room
temperature for 1-2 hours to facilitate the formation of the imine intermediate.
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Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium
cyanoborohydride (1.5 eq) portion-wise, ensuring the temperature remains below 20°C.

Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the
reaction progress using an appropriate technique (e.g., GC-MS or TLC).

Workup: Quench the reaction by slowly adding dilute hydrochloric acid until the solution is
acidic (pH ~2) to decompose any remaining reducing agent. Stir for 1 hour.

Purification: Basify the solution with aqueous NaOH (e.g., 6M) to a pH >12. Extract the
agueous layer multiple times with a suitable organic solvent (e.g., diethyl ether or
dichloromethane). Combine the organic extracts, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure to yield the crude product. Further purification can
be achieved by distillation or column chromatography.

Applications in Research and Drug Development

Cyclic amines are privileged scaffolds in medicinal chemistry. Their rigid structures help to pre-
organize substituents in a defined spatial orientation, which can lead to enhanced binding
affinity and selectivity for biological targets. While specific, high-profile drug applications for 2-
methylcyclopentan-1-amine itself are not broadly documented in publicly available literature,
it serves as a valuable building block for more complex molecules.[9]

Its utility lies in its function as an intermediate for:

Scaffold Elaboration: The primary amine group is a versatile functional handle for a wide
range of chemical transformations, including amide bond formation, reductive amination with
other carbonyls, and N-alkylation.[9]

Fragment-Based Drug Discovery (FBDD): As a small, structurally defined molecule, it can be
used as a fragment to screen against protein targets. Hits can then be elaborated into more
potent lead compounds.

Agrochemicals and Materials Science: Similar small amines are used in the synthesis of
pesticides and as building blocks for polymers and other advanced materials.

Safety and Handling
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Proper handling of 2-methylcyclopentan-1-amine is essential for laboratory safety. Based on
structurally similar cyclic amines and flammable organic compounds, the following precautions
are recommended.[10][11] A specific Safety Data Sheet (SDS) for the exact product in use
must always be consulted.

. e Precautionary Measures and
azard Categor
2P Recommendations

Highly flammable liquid and vapor. Keep away
Fi bilit from heat, sparks, open flames, and hot
ammabili
Y surfaces. Use spark-proof tools and explosion-

proof equipment.[11]

May cause respiratory tract irritation. Vapors
) may cause drowsiness and dizziness.[12]
Inhalation ) . .
Handle in a well-ventilated area or a chemical

fume hood.

Can cause skin and eye irritation. Avoid contact.

[11] Wear appropriate personal protective
Skin/Eye Contact equipment (PPE), including chemical-resistant

gloves (e.g., nitrile or neoprene), safety goggles,

and a lab coat.

Harmful if swallowed.[11] Do not ingest. In case
Ingestion of accidental ingestion, seek immediate medical

attention.

Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area designated for

flammable liquids.[12]

Dispose of waste in accordance with local,
Disposal state, and federal regulations for hazardous

chemical waste.

Conclusion
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2-Methylcyclopentan-1-amine is a foundational chemical building block whose utility is
amplified by its stereochemical complexity. A thorough understanding of its nomenclature,
properties, synthesis, and safe handling procedures is paramount for its successful application.
For researchers in drug development and synthetic chemistry, this compound offers a versatile
scaffold for the creation of novel and complex molecular architectures. As with any chemical
reagent, adherence to rigorous scientific principles and safety protocols will ensure both
reliable experimental outcomes and a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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